Cas no 34210-10-1 (Prostaglandin E2-d4)

• Product Name: Prostaglandin E2-d4
• CAS No: 34210-10-1
• MF: C₂₀H₃₂O₅
• MW: 356.489733695984
• CID: 294677
• PubChem ID: 5283031
• Update Time: 2025-10-30

Prostaglandin E2-d4 Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-3,3,4,4-d4-1-oicacid, 11,15-dihydroxy-9-oxo-, (5Z,11a,13E,15S)-
• Prostaglandin E2-d4
• 5-Heptenoic-3,3,4,4-d4acid, 7-[3-hydroxy-2-(3-hydroxy-1-octenyl)-5-oxocyclopentyl]-, stereoisomer(8CI)
• Prostaglandin E2-3,3,4,4-d4
• PGE2-d4
• Dinoprostone-d4
• (Z)-3,3,4,4-tetradeuterio-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid
• PGE2-[3,3,4,4-d4]
• LMFA03010008
• Prostaglandin E2-[3,3,4,4-d4]
• Q63395805
• CHEBI:180942
• HY-101952S
• 9-OXO-11alpha-15S-DIHYDROXY-PROSTA-5Z,13E-DIEN-1-OIC-3,3,4,4-D4 ACID
• DTXSID401347287
• CS-0129194
• 11R,15S-dihydroxy-9-oxo-5Z,13E-prostadienoic acid (3,3,4,4-d4)
• 34210-10-1

• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,19+/m0/s1/i5D2,8D2
• InChI Key： XEYBRNLFEZDVAW-YOLMOHOWSA-N
• SMILES： O[C@@H]1CC([C@H](C/C=C\C([2H])([2H])C([2H])([2H])CC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O)=O

Computed Properties

• Exact Mass: 356.25008110 g/mol
• Monoisotopic Mass: 356.25008110 g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.8
• Molecular Weight: 356.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 530.1±50.0 °C at 760 mmHg
• Flash Point: 288.5±26.6 °C
• Solubility: Chloroform(Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• PSA: 94.83000
• LogP: 3.25110
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Prostaglandin E2-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Prostaglandin E2-d4

Prostaglandin E2-d4: A Comprehensive Overview

Prostaglandin E2-d4 (PGE2-d4) is a synthetic derivative of Prostaglandin E2 (PGE2), a naturally occurring lipid mediator that plays a critical role in various physiological and pathological processes. With the CAS number 34210-10-1, PGE2-d4 is widely used in scientific research to investigate the biological functions of PGE2 and its receptor signaling pathways. This compound is particularly valuable in studies requiring precise control over prostaglandin activity, such as in inflammation, immune regulation, and cellular signaling.

The structure of PGE2-d4 is identical to that of PGE2, except for the incorporation of four deuterium atoms at specific positions. This modification allows researchers to track the compound's metabolism and distribution in biological systems using techniques like mass spectrometry and nuclear magnetic resonance (NMR). The deuterium labeling does not alter the compound's pharmacological activity, making it an ideal tool for studying PGE2's mechanisms without interfering with its biological effects.

Recent studies have highlighted the importance of PGE2-d4 in understanding the role of prostaglandins in chronic inflammatory diseases. For instance, research published in *Nature Immunology* demonstrated that PGE2-d4 can modulate the activity of macrophages, suggesting potential therapeutic applications in conditions like rheumatoid arthritis and inflammatory bowel disease. These findings underscore the compound's utility in both basic and translational research.

In addition to its role in inflammation, PGE2-d4 has been instrumental in exploring the interplay between prostaglandins and cancer progression. A study in *Cancer Research* revealed that PGE2-d4 can influence tumor cell migration and invasion by activating specific G protein-coupled receptors (GPCRs). This discovery opens new avenues for developing targeted therapies aimed at inhibiting prostaglandin signaling in cancer.

The synthesis of PGE2-d4 involves advanced chemical techniques to ensure high purity and stability. Researchers often use this compound in conjunction with isotopic labeling to study prostaglandin dynamics in vivo. For example, a 2023 study in *Cell Metabolism* utilized PGE2-d4 to investigate the metabolic regulation of immune cells during infection, providing insights into how prostaglandins contribute to host defense mechanisms.

Moreover, PGE2-d4 has been employed in preclinical models to assess the efficacy of novel anti-inflammatory agents. By comparing the effects of PGE2-d4 with those of other prostaglandin analogs, scientists can better understand the specificity and potency of potential therapeutic compounds. This approach has significantly advanced our knowledge of prostaglandin receptor pharmacology and drug development.

In summary, Prostaglandin E2-d4 is a versatile tool that has greatly enhanced our understanding of prostaglandin biology. Its unique properties make it indispensable for both fundamental research and applied studies, particularly in the fields of inflammation, immunology, and oncology. As ongoing research continues to uncover new roles for PGE2-d4, its significance as a research reagent is expected to grow further.